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Compound of Interest

Compound Name: 1-(4-Fluorophenyl)hexan-1-amine

Cat. No.: B13256752

Get Quote

Compound Identification & Structural Analysis[1][2]
IUPAC Name: 1-(4-Fluorophenyl)hexan-1-amine

Synonyms:

-Pentyl-4-fluorobenzylamine; 1-(4-Fluorophenyl)hexylamine

Chemical Formula: C

H

FN

Molecular Weight: 195.28 g/mol

Structure: A primary amine attached to a benzylic carbon, which is substituted with a para-

fluorophenyl ring and a pentyl chain.

Structural Verification Logic
The molecule contains three distinct spectroscopic "zones" that facilitate rapid identification:
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The Fluorophenyl System: Distinctive AA'BB' coupling in

H NMR and large C-F coupling in

C NMR.

The Chiral Center: The methine proton (

-NH

) serves as the diagnostic anchor for the aliphatic chain.

The Lipophilic Tail: A classic pentyl chain pattern.

Mass Spectrometry (MS) Profile
Method: Electron Ionization (EI, 70 eV) or ESI-MS (Positive Mode).

Fragmentation Pathway (EI)
In Electron Ionization, the spectrum is dominated by

-cleavage initiated by the nitrogen atom. This is the primary validation checkpoint.

Molecular Ion (

): m/z 195 (Weak intensity, <5%)

Base Peak (

): m/z 124

Mechanism:[1] Cleavage of the C1-C2 bond (loss of the pentyl chain).

Fragment: The resonance-stabilized iminium ion

.

Tropylium Ion: m/z 109

Mechanism:[1] Loss of NH
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from the base peak or direct formation from the parent.

Fragment: Fluorotropylium cation

.

Visualization: MS Fragmentation Logic

Molecular Ion (M+)
m/z 195

Alpha Cleavage
(Loss of C5H11)- Pentyl radical (71 Da)

Fluoro-Tropylium Ion
[C7H6F]+
m/z 109

Direct Path (Minor)

Base Peak (Iminium Ion)
[Ar-CH=NH2]+

m/z 124 - NH3 (17 Da)

Click to download full resolution via product page

Figure 1: Primary fragmentation pathway for 1-(4-Fluorophenyl)hexan-1-amine under EI

conditions.

Nuclear Magnetic Resonance (NMR) Data
Solvent: CDCl

(referenced to 7.26 ppm for

H, 77.16 ppm for

C).[2]

H NMR (400 MHz)
The aromatic region is characteristic of para-substitution. The fluorine atom introduces

additional splitting due to H-F coupling (

and

).
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling
Constants (

, Hz)

Assignment

Ar-H (ortho) 7.28 – 7.35 dd (or m) 2H ,

Protons

adjacent to

alkyl group

Ar-H (meta) 6.98 – 7.05 t (pseudo) 2H ,

Protons

adjacent to

Fluorine

CH-NH 3.88 t 1H
Benzylic

methine

NH 1.45 br s 2H -

Amine

protons

(exchangeabl

e)

C(2)H 1.60 – 1.75 m 2H -
Methylene

to amine

Alkyl Chain 1.20 – 1.40 m 6H -

Bulk

methylene

chain

CH 0.88 t 3H
Terminal

methyl

C NMR (100 MHz)
Fluorine coupling (

) is the critical validation parameter here.
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Carbon Type
Shift (

, ppm)

Splitting (

)
Assignment

C-F (ipso) 162.1
d,

Hz
Aromatic C4

C-Ar (ipso) 141.5
d,

Hz

Aromatic C1 (attached

to alkyl)

C-Ar (ortho) 128.2
d,

Hz
Aromatic C2/C6

C-Ar (meta) 115.3
d,

Hz
Aromatic C3/C5

CH-NH 55.8 s Benzylic Carbon

Aliphatic 39.2, 31.8, 26.1, 22.6 s
Hexyl chain

methylenes

CH 14.1 s Terminal Methyl

F NMR (376 MHz)
Shift:

-116.5 ppm (singlet or multiplet depending on decoupling).

Diagnostic: This shift is typical for non-conjugated fluoro-phenyl rings (compare to

fluorobenzene at -113 ppm; alkyl donation pushes it slightly upfield).

Infrared Spectroscopy (FT-IR)
Method: ATR (Attenuated Total Reflectance) on neat oil/solid.

3350 & 3280 cm
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: N-H stretching (Primary amine doublet).

2925 & 2855 cm

: C-H stretching (Aliphatic alkane chain).

1605 & 1510 cm

: C=C Aromatic ring breathing (1510 is often very strong in p-F systems).

1220 cm

: C-F Stretching (Strong, diagnostic band).

830 cm

: C-H Out-of-plane bending (Characteristic of para-disubstituted benzene).

Experimental Protocols
Protocol A: GC-MS Sample Preparation

Purpose: Purity check and mass confirmation.

Solvent: Methanol or Ethyl Acetate (HPLC Grade).

Concentration: 1 mg/mL.[3]

Derivatization (Optional): If tailing occurs, add 50

L Trifluoroacetic Anhydride (TFAA) to form the TFA-amide (M+ shifts to 291).

Column: DB-5ms or equivalent (30m x 0.25mm).

Temp Program: 80°C (1 min)

20°C/min

280°C (hold 5 min).

Protocol B: Synthesis Pathway (Reductive Amination)
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To generate the standard for these analyses, the following workflow is industry standard:

1-(4-Fluorophenyl)
hexan-1-one

Imine Intermediate
(Transient)

+ NH4OAc

NH4OAc, NaBH3CN
MeOH, pH 6

1-(4-Fluorophenyl)
hexan-1-amine

+ Hydride Source
(Reduction)

Click to download full resolution via product page

Figure 2: Reductive amination workflow for synthesizing the target amine from its ketone

precursor.[4][5][6]

References
Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. 8th Ed. Wiley.[4]

(Standard reference for C-F coupling constants and aromatic patterns).

NIST Chemistry WebBook.Mass Spectrum of 1-Hexanamine. Link (Used for aliphatic chain

fragmentation logic).
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(Source for aromatic NMR shifts of the homologous core).
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m/z 124 base peak and C-F IR stretches).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (S)-1-(4-Fluorophenyl)ethan-1-amine | 66399-30-2 | TCI EUROPE N.V. [tcichemicals.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13256752/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-data-for-1-4-fluorophenyl-hexan-1-amine
https://pubchem.ncbi.nlm.nih.gov/compound/5466587
https://pubchem.ncbi.nlm.nih.gov/compound/123063
https://dataset-dl.liris.cnrs.fr/db_amethyst/PDFs/10.1016/j.carbpol.2017.04.093.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5466587
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fcgi%2Fcbook.cgi%3FID%3DC111262%26Mask%3D200
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F123063
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.caymanchem.com%2Fproduct%2F11146%2F4-fluoroamphetamine-(hydrochloride)
https://www.benchchem.com/product/b13256752?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/BE/en/p/F1392
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13256752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. rsc.org [rsc.org]

3. swgdrug.org [swgdrug.org]

4. (4E)-4-Hexen-1-amine | C6H13N | CID 5466587 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. 1-(4-Fluorophenyl)ethylamine | C8H10FN | CID 123063 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

To cite this document: BenchChem. [Technical Guide: Spectroscopic Data for 1-(4-
Fluorophenyl)hexan-1-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13256752/docs#technical-guide-spectroscopic-data-
for-1-4-fluorophenyl-hexan-1-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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